2-chloro-4-(N-tosylbutyramido)phenyl butyrate

• IUPAC Name: [4-[butanoyl-(4-methylphenyl)sulfonylamino]-2-chlorophenyl] butanoate
• InChI: InChI=1S/C21H24ClNO5S/c1-4-6-20(24)23(29(26,27)17-11-8-15(3)9-12-17)16-10-13-19(18(22)14-16)28-21(25)7-5-2/h8-14H,4-7H2,1-3H3
• InChI Key: UFBYTGBKCUFPLJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(C1=CC(=C(C=C1)OC(=O)CCC)Cl)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C21H24ClNO5S
• Molecular Weight: 437.9 g/mol
• CAS No.: 301313-76-8

Description

2-chloro-4-(N-tosylbutyramido)phenyl butyrate is a useful research compound. Its molecular formula is C21H24ClNO5S and its molecular weight is 437.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions
2-chloro-4-(N-tosylbutyramido)phenyl butyrate is not directly mentioned in the available literature. However, research on similar compounds provides insights into potential applications in chemical synthesis and material science. For instance, Lewis acidic chloroaluminate ionic liquids have been explored as novel reaction media for the synthesis of chloropyrans, showcasing the utility of chlorinated compounds in facilitating efficient chemical transformations under mild conditions (Yadav et al., 2003). Similarly, studies on the Pechmann condensation in Lewis acidic chloroaluminate ionic liquid highlight the role of chlorinated phenyl compounds in the synthesis of coumarin derivatives, suggesting potential pathways for the utilization of this compound in organic synthesis (Potdar et al., 2001).

Pharmacoproteomics and Drug Discovery
Although specific studies on this compound in pharmacoproteomics are not found, research on related compounds, such as 4-phenylbutyrate, has been conducted to understand its effects on cystic fibrosis bronchial epithelial cells. Such studies offer a glimpse into the broader potential of similar compounds in drug discovery and development, especially concerning diseases like cystic fibrosis (Singh et al., 2006).

Material Science and Nanotechnology
Research on methanofullerenes for polymer–fullerene bulk heterojunction solar cells involves the synthesis of alkyl 4-benzoylbutyrate p-tosylhydrazones, which are structurally related to the compound of interest. This demonstrates the application of such compounds in the development of advanced materials for energy conversion, potentially guiding the use of this compound in similar contexts (Yang et al., 2007).